Cas no 2418728-79-5 (2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis)

• Product Name: 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis
• CAS No: 2418728-79-5
• MF: C₂₁H₂₄Cl₂N₄O
• MW: 419.347462654114
• MDL: MFCD32679303
• CID: 5668485
• PubChem ID: 154577482
• Update Time: 2025-06-26

2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• 2418728-79-5
• EN300-26864052
• 2-(1H-pyrazol-1-yl)-N-[(1r,3r)-3-(aminomethyl)-3-phenylcyclobutyl]benzamide dihydrochloride
• N-[3-(Aminomethyl)-3-phenylcyclobutyl]-2-pyrazol-1-ylbenzamide;dihydrochloride
• 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis

• MDL： MFCD32679303
• Inchi： 1S/C21H22N4O.2ClH/c22-15-21(16-7-2-1-3-8-16)13-17(14-21)24-20(26)18-9-4-5-10-19(18)25-12-6-11-23-25;;/h1-12,17H,13-15,22H2,(H,24,26);2*1H
• InChI Key： ZAQHTTYLAXTSMM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1=CC=CC=C1N1C=CC=N1)NC1CC(C2C=CC=CC=2)(CN)C1

Computed Properties

• Exact Mass: 418.1327168g/mol
• Monoisotopic Mass: 418.1327168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis

Professional Introduction to 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis (CAS No. 2418728-79-5)

The compound 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis, identified by its CAS number 2418728-79-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a pyrazole moiety, combined with a complex cyclobutylbenzamide backbone, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in drug discovery. The pyrazole scaffold is particularly noteworthy for its versatility and prevalence in medicinal chemistry. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis enhances its potential to interact with enzymes and receptors involved in critical cellular pathways.

The cyclobutyl group in the molecule introduces rigidity, which can influence the compound's binding affinity and selectivity. This structural feature is particularly important in the design of drugs that require precise interactions with biological targets. Additionally, the presence of an aminomethyl group provides a site for further functionalization, allowing for the development of analogs with tailored properties. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the importance of understanding the conformational dynamics of complex molecules like 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis. Computational modeling and experimental techniques have revealed that the cis configuration plays a crucial role in its biological activity. The spatial arrangement of the substituents within this configuration optimizes interactions with target proteins, leading to enhanced efficacy. These findings underscore the need for precise structural control in drug design.

The pharmacological potential of this compound has been explored in several preclinical studies. Initial research suggests that it may exhibit inhibitory effects on key enzymes involved in cancer progression. The pyrazole moiety is known to disrupt microtubule formation, while the cyclobutylbenzamide core interacts with protein kinases. This dual mechanism of action makes it a promising candidate for developing novel anticancer agents. Furthermore, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders.

In addition to its anticancer properties, 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis has shown promise in addressing inflammatory conditions. The interaction between the pyrazole ring and inflammatory mediators has been well-documented. By modulating these pathways, the compound may offer relief from chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Clinical trials are currently underway to evaluate its efficacy and safety profile in human patients.

The synthesis of this complex molecule presents several challenges due to its intricate structure. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been crucial in constructing the desired framework. These advancements not only facilitate the production of 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis but also pave the way for similar compounds with improved properties.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of computational chemistry and high-throughput screening has accelerated the discovery process significantly. By leveraging these technologies, researchers can rapidly identify promising candidates like 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis, and optimize their pharmacological profiles.

In conclusion, 2-(1H-pyrazol-1-yl)-N-(1r,3r)-3-(aminomethyl)-3-phenylcyclobutylbenzamide dihydrochloride, cis, CAS no. 2418728-79-5, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a compelling candidate for further investigation. As research continues to uncover its biological activities and mechanisms of action，this compound holds great promise for addressing various diseases，including cancer and inflammatory disorders。The collaborative efforts of scientists across multiple disciplines will be essential in realizing its full potential as a therapeutic agent。